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Compound of Interest

Compound Name: 5-Hexen-2-OL

Cat. No.: B1606890

Essential Safety and Handling Guide for 5-
Hexen-2-ol

This guide provides immediate, essential safety and logistical information for the proper
handling and disposal of 5-Hexen-2-ol, tailored for researchers, scientists, and drug
development professionals. The following procedures are designed to ensure a safe laboratory
environment and compliance with standard safety protocols.

Chemical Identifier:

Name: 5-Hexen-2-ol

CAS Number: 626-94-8

Molecular Formula: CeH120

Molecular Weight: 100.16 g/mol [1]

Primary Hazards: 5-Hexen-2-ol is classified as a flammable liquid and vapor. It is also known
to cause skin irritation, may cause an allergic skin reaction, and can result in serious eye
damage.[1] Additionally, it may cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment is the first line of defense against chemical
exposure. The following table summarizes the required PPE for handling 5-Hexen-2-ol.

PPE Category Specification

) Chemical safety goggles or a face shield are
Eye Protection
mandatory to prevent eye contact.

Wear appropriate chemical-resistant gloves. A
Hand Protection type ABEK (EN14387) respirator filter is also

recommended.

A lab coat or chemical-resistant apron should be
Ski d Bod worn. In cases of potential splashing, full
in and Body _ _
protective clothing may be necessary. Ensure

skin is not exposed.[2]

Use in a well-ventilated area, preferably a
Resnirat chemical fume hood. If ventilation is inadequate,
espiratory ) ] )
a NIOSH-approved respirator with organic vapor

cartridges is required.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational plan is crucial for minimizing risks associated with 5-Hexen-2-
ol.

e Preparation:
o Ensure a chemical fume hood is operational and available.
o Verify that an emergency eyewash station and safety shower are accessible.
o Assemble all necessary PPE as outlined in the table above.
o Have spill control materials (e.g., absorbent pads, sand) readily available.

« Handling:
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o Conduct all work with 5-Hexen-2-ol inside a certified chemical fume hood to mitigate
inhalation risks.

o Ground and bond containers when transferring the chemical to prevent static discharge,
which could ignite flammable vapors.[3]

o Use only non-sparking tools and explosion-proof equipment.[2]

o Keep the container tightly closed when not in use.[3]

[¢]

Avoid contact with skin and eyes.[2]

e Storage:

o Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2]

[3]
o Keep containers tightly sealed to prevent vapor leakage.
o Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Proper disposal of 5-Hexen-2-ol and its contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

¢ \Waste Collection:

o Collect all waste containing 5-Hexen-2-ol, including contaminated consumables (e.g.,
gloves, absorbent materials), in a designated and properly labeled hazardous waste
container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

o Container Management:

o Use a chemically resistant container that is compatible with 5-Hexen-2-ol.
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o Keep the waste container closed at all times, except when adding waste.

o Store the waste container in a designated satellite accumulation area within the laboratory.
» Final Disposal:
o Arrange for the disposal of the hazardous waste through your institution's EHS office.

o Follow all local, state, and federal regulations for the disposal of flammable and hazardous
chemical waste.[2]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling 5-Hexen-2-ol in a
laboratory setting.
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Caption: Logical workflow for the safe handling and disposal of 5-Hexen-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 5-Hexen-2-
OL]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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